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Compound of Interest

Compound Name: C.I. Acid orange 33

Cat. No.: B3029409 Get Quote

An In-depth Technical Guide to the Safety and Handling of C.I. Acid Orange 33

This guide provides comprehensive safety and handling information for C.I. Acid Orange 33,

intended for researchers, scientists, and drug development professionals. The following

sections detail the chemical and physical properties, potential hazards, toxicological data, and

recommended procedures for safe use, storage, and emergency response.

Chemical and Physical Properties
C.I. Acid Orange 33 is a double azo class dye.[1] It presents as a golden orange or red-light

orange powder.[1][2] This dye is soluble in water, yielding a golden orange solution, and also

has some solubility in ethanol.[2][3]
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Property Value Source

C.I. Name Acid Orange 33 [1][4]

C.I. Number 24780 [1][5]

CAS Number 6507-77-3 [1][4]

Molecular Formula C34H28N4Na2O8S2 [1][4]

Molecular Weight 730.72 g/mol [1][4]

Appearance Orange Powder [4][5]

Odor Odorless [4]

pH (1% solution) 7.5 - 9.8 [4][6]

Solubility

Soluble in water (golden

orange solution).[2][7] Soluble

in ethanol (golden orange

solution).[2]

[2][7]

Hazard Identification
C.I. Acid Orange 33 is considered hazardous. It is harmful if swallowed and can cause

irritation to the eyes, skin, mucous membranes, and upper respiratory tract.[4] There are

possible risks of irreversible effects.[4]

GHS Hazard Statements:

H319: Causes serious eye irritation.[2]

H411: Toxic to aquatic life with long-lasting effects.[2]

GHS Pictograms:

GHS07: Exclamation mark (for skin and eye irritation)[2]

GHS09: Environment[2]
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Toxicological Data
The toxicological properties of C.I. Acid Orange 33 have not been thoroughly investigated.[4]

However, some studies provide insight into its potential toxicity. Mutagenicity data has been

reported.[4] It is not listed as a carcinogen by ACGIH, IARC, NIOSH, NTP, or OSHA.[4]
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Study Type Species Route
Dose/Conce
ntration

Results Source

Acute Oral

Toxicity

(LD50)

Rat Oral
> 5000 mg/kg

body weight

No clinical

signs of

toxicity or

deaths

occurred.

[8]

14-Day

Gavage

Study

Fischer

344/N Rats

Gavage (in

corn oil)

0, 94, 187,

375, 750 or

1500 mg/kg

bw

No

compound-

related toxic

effect was

observed.

[9]

14-Day

Gavage

Study

B6C3F1 Mice
Gavage (in

corn oil)

0, 62, 125,

250, 500 or

1000 mg/kg

bw

No

compound-

related toxic

effect was

observed.

[9]

103-Week

Gavage

Study

F344/N Rats Gavage

Low-dose

and High-

dose

High-dose

survival was

significantly

lower,

attributed to

nephrotoxicity

.[9] Increase

in rare renal

transitional

cell

carcinomas

of the renal

pelvis in

females.[10]

[9][10]

103-Week

Gavage

Study

B6C3F1 Mice Gavage

Low-dose

and High-

dose

No treatment-

related tumor

findings.

[10]
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Experimental Protocols
Detailed experimental protocols for the toxicological studies mentioned above were not fully

available in the searched literature. However, the general methodologies can be summarized

as follows:

14-Day Gavage Studies (NTP, 1988):

Objective: To determine the short-term toxicity of C.I. Acid Orange 3.

Test Animals: Groups of five male and five female Fischer 344/N rats and B6C3F1 mice.[9]

Procedure: The animals received specified doses of C.I. Acid Orange 3 (with 90% purity) in

corn oil via gavage for 14 consecutive days.[9] A control group received only the corn oil

vehicle.[9]

Observation: Animals were observed for any signs of toxic effects.[9]

103-Week Gavage Studies (NTP, 1988):

Objective: To assess the long-term toxicity and carcinogenicity of C.I. Acid Orange 3.

Test Animals: Fischer 344/N rats and B6C3F1 mice.[9][10]

Procedure: The substance was administered by gavage for a period of 103 weeks.[10]

Observation: Survival rates and the incidence of tumors were monitored and compared to

control groups.[9][10]

Safety and Handling Precautions
Engineering Controls
To minimize exposure, C.I. Acid Orange 33 should be handled in a well-ventilated area.[4] The

use of a chemical fume hood is recommended.[4] Process enclosures or local exhaust

ventilation should be used to control airborne levels.[4] Eyewash stations and safety showers

must be readily available in the work area.[4][11]
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn when handling C.I. Acid Orange 33 to prevent contact.

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[4] Nitrile

gloves are generally considered adequate for handling acids.[12]

Body Protection: Wear appropriate protective clothing to minimize contact with skin.[4] A lab

coat or a chemical-resistant apron should be worn.[12][13]

Respiratory Protection: If engineering controls are not sufficient to control airborne dust, an

approved respirator should be worn.[4]

Safe Handling Practices
Wash thoroughly after handling.[4]

Avoid contact with eyes, skin, and clothing.[4]

Minimize dust generation and accumulation.[4]

Avoid ingestion and inhalation.[4]

Remove contaminated clothing and wash it before reuse.[4]

Do not eat, drink, or smoke in areas where the chemical is handled.[14]

Storage Requirements
Store in a cool, dry place.[4]

Keep containers tightly closed.[4]

Preserve in tight and light-resistant containers.[4]

Store away from incompatible materials such as strong oxidizing and reducing agents.[4]
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First Aid Measures
In case of exposure, immediate medical attention is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Get medical aid immediately.[4][15]

Skin Contact: Flush skin with plenty of soap and water.[4] If irritation develops or persists, get

medical aid.[4] Remove any contaminated clothing.[16]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[4] Never give

anything by mouth to an unconscious person.[4] Do not induce vomiting.[17] Get medical aid

immediately.[4]

Inhalation: Remove from exposure to fresh air immediately.[4] If not breathing, give artificial

respiration.[4] If breathing is difficult, give oxygen.[4] Get medical aid immediately.[4]

Accidental Release Measures
Small Spills: Vacuum or sweep up the material and place it into a suitable disposal container.

[4] Avoid generating dusty conditions.[4]

Large Spills: Evacuate the area.[13] Use proper personal protective equipment as indicated

in Section 5.2.[4] Clean up spills immediately, observing all safety precautions.[4]

Disposal: Waste disposal must be in accordance with local, state, and federal regulations.[4]

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[4]

Visual Logical Workflows
The following diagrams illustrate key workflows for handling and responding to incidents

involving C.I. Acid Orange 33.
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Caption: General hazard response workflow for C.I. Acid Orange 33.
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Exposure Event
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Caption: First aid response procedures for C.I. Acid Orange 33 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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